Cas no 2680720-19-6 (benzyl N-(3-chloro-2-methyl-6-nitrophenyl)carbamate)

• Product Name: benzyl N-(3-chloro-2-methyl-6-nitrophenyl)carbamate
• CAS No: 2680720-19-6
• MF: C₁₅H₁₃ClN₂O₄
• MW: 320.727722883224
• CID: 5632260
• PubChem ID: 165930678
• Update Time: 2025-06-13

benzyl N-(3-chloro-2-methyl-6-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3-chloro-2-methyl-6-nitrophenyl)carbamate
• 2680720-19-6
• EN300-28293949

• Inchi： 1S/C15H13ClN2O4/c1-10-12(16)7-8-13(18(20)21)14(10)17-15(19)22-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,17,19)
• InChI Key： SJKZENHQZWDWEA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1C)NC(=O)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 320.0563846g/mol
• Monoisotopic Mass: 320.0563846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 84.2Ų

Additional information on benzyl N-(3-chloro-2-methyl-6-nitrophenyl)carbamate

Professional Introduction to Benzyl N-(3-chloro-2-methyl-6-nitrophenyl)carbamate (CAS No. 2680720-19-6)

Benzyl N-(3-chloro-2-methyl-6-nitrophenyl)carbamate, with the chemical formula C₁₄H₁₃ClN₂O₃, is a significant compound in the field of pharmaceutical chemistry. This compound is characterized by its complex aromatic structure, which includes a nitro group and a chloro substituent, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of these functional groups enhances its reactivity and potential applications in drug development.

The CAS number 2680720-19-6 uniquely identifies this compound and distinguishes it from other chemical entities. This numbering system ensures precise identification and tracking in scientific literature, patents, and regulatory filings. The compound's molecular structure, featuring a benzyl carbamate moiety attached to a nitro-substituted phenyl ring, suggests its utility in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in Benzyl N-(3-chloro-2-methyl-6-nitrophenyl)carbamate due to its potential role in medicinal chemistry. Researchers have been exploring its applications in the synthesis of small-molecule inhibitors targeting various biological pathways. The nitro group, for instance, can be reduced to an amine, which can then be further functionalized to produce pharmacophores with specific biological activities.

One of the most compelling aspects of this compound is its versatility as a building block in organic synthesis. The chloro substituent on the phenyl ring allows for nucleophilic aromatic substitution reactions, enabling the introduction of diverse functional groups. This reactivity makes it an attractive candidate for constructing more complex scaffolds that mimic natural products or designed molecules with enhanced binding affinity to biological targets.

Recent studies have highlighted the importance of Benzyl N-(3-chloro-2-methyl-6-nitrophenyl)carbamate in the development of novel agrochemicals. The structural features of this compound contribute to its efficacy as a precursor in synthesizing herbicides and fungicides. By modifying its aromatic core or introducing additional functional groups, chemists can fine-tune its biological activity to meet specific agricultural needs.

The pharmaceutical industry has also shown considerable interest in this compound. Its structural motif is reminiscent of several known drugs that exhibit desirable pharmacological properties. Researchers are investigating its potential as a scaffold for developing new therapeutic agents with improved pharmacokinetic profiles and reduced side effects. The carbamate group, in particular, is known for its role in drug design due to its ability to form hydrogen bonds and interact with biological targets.

The synthesis of Benzyl N-(3-chloro-2-methyl-6-nitrophenyl)carbamate involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the nitration of a chlorobenzene derivative followed by carbamate formation. Each step must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

In conclusion, Benzyl N-(3-chloro-2-methyl-6-nitrophenyl)carbamate (CAS No. 2680720-19-6) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with tailored properties. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of innovative therapeutic agents and agricultural products.